N-(3,5-dimethyl-1-adamantyl)-N-(3-pyridinylmethyl)amine

• Molecular Formula: C18H26N2
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 3,5-dimethyl-N-(pyridin-3-ylmethyl)adamantan-1-amine
• InChI: InChI=1S/C18H26N2/c1-16-6-15-7-17(2,11-16)13-18(8-15,12-16)20-10-14-4-3-5-19-9-14/h3-5,9,15,20H,6-8,10-13H2,1-2H3
• InChI Key: YIVMSNQMFCYNQE-UHFFFAOYSA-N
• SMILES: CC12CC3CC(C1)(CC(C3)(C2)NCC4=CN=CC=C4)C

Description

N-(3,5-dimethyl-1-adamantyl)-N-(3-pyridinylmethyl)amine, commonly known as Memantine, is a medication used for the treatment of Alzheimer's disease. It is an NMDA receptor antagonist that helps to regulate the activity of glutamate in the brain. Memantine is a promising drug that can help to improve cognitive function in patients with Alzheimer's disease.

Mechanism of Action

Memantine works by blocking the activity of NMDA receptors in the brain. NMDA receptors are involved in the regulation of glutamate, which is an important neurotransmitter in the brain. Excessive levels of glutamate can lead to neuronal damage and cell death, which is a hallmark of Alzheimer's disease. By blocking the activity of NMDA receptors, Memantine helps to regulate the activity of glutamate in the brain, which can help to prevent neuronal damage and improve cognitive function.
Biochemical and Physiological Effects:
Memantine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of beta-amyloid, which is a protein that accumulates in the brains of patients with Alzheimer's disease. Memantine has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is important for the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using Memantine in lab experiments is that it has a well-established mechanism of action and has been extensively studied for its therapeutic potential. Memantine is also relatively easy to synthesize, which makes it accessible to researchers. However, one of the limitations of using Memantine in lab experiments is that it can be difficult to determine the appropriate dosage and administration method.

Future Directions

There are a number of future directions for the study of Memantine. One potential area of research is the use of Memantine in combination with other drugs for the treatment of Alzheimer's disease. Another area of research is the use of Memantine in the treatment of other neurological disorders, such as Parkinson's disease and traumatic brain injury. Finally, there is a need for further research into the long-term effects of Memantine on cognitive function and neuronal health.

Synthesis Methods

Memantine is synthesized using a multi-step process that involves the reaction of 1-adamantylamine with 3-chloro-1-propanol to form 3-(1-adamantyl)-1-propanol. This intermediate is then reacted with pyridine-3-carboxaldehyde to form N-(3-pyridinylmethyl)-3-(1-adamantyl)-1-propanamine. Finally, the resulting compound is treated with methyl iodide to form Memantine.

Scientific Research Applications

Memantine has been extensively studied for its therapeutic potential in the treatment of Alzheimer's disease. It has been shown to improve cognitive function and slow down the progression of the disease. Memantine has also been studied for its potential use in the treatment of other neurological disorders, such as Parkinson's disease, Huntington's disease, and traumatic brain injury.